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Compound of Interest

Compound Name: Propyl stearate

Cat. No.: B1217370

Propyl stearate, the ester formed from the condensation of stearic acid and propanol, is a
compound of interest in various fields, including cosmetics, lubricants, and phase change
materials.[1][2] A thorough understanding of its physical properties, particularly its melting and
boiling points, is crucial for its application and development in these areas. This technical guide
provides a detailed analysis of the melting and boiling point data for propyl stearate, along
with the experimental methodologies used for their determination.

Physicochemical Data of Propyl Stearate

The melting and boiling points are fundamental physical constants that provide insight into the
intermolecular forces and thermal behavior of a substance. For propyl stearate, these values
are well-documented.

Property Value Conditions
Melting Point 28.9°C
Boiling Point 375.8°C at 760 mmHg

Experimental Protocols for Determination of Melting
and Boiling Points

The determination of the melting and boiling points of propyl stearate is achieved through
established laboratory techniques. These methods are designed to ensure accuracy and
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reproducibility.

1. Melting Point Determination using a Capillary Tube Method

This method is a common and reliable technique for determining the melting point of a solid
crystalline substance like propyl stearate.

o Sample Preparation: A small amount of dry, powdered propyl stearate is packed into a thin-
walled capillary tube, sealed at one end, to a height of about 2-3 mm. The tube is then
tapped gently to ensure the sample is tightly packed at the bottom.

o Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The
capillary tube is placed in the heating block or oil bath of the apparatus, adjacent to a
calibrated thermometer.

e Procedure:

o

The sample is heated at a steady and slow rate, typically 1-2°C per minute, to ensure
thermal equilibrium between the sample, the heating medium, and the thermometer.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the last crystal of the solid melts is recorded as the completion
of melting.

o The melting point is reported as a range between these two temperatures. For a pure
substance, this range is typically narrow.

o Calibration: The accuracy of the thermometer in the apparatus is periodically checked using
standard compounds with known, sharp melting points.

2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.
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o Apparatus: A distillation setup is typically employed, consisting of a boiling flask, a
condenser, a thermometer, and a receiving flask.

e Procedure:

o A sample of propyl stearate is placed in the boiling flask along with a few boiling chips to
ensure smooth boiling.

o The thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask leading to the condenser. This ensures that the recorded temperature is
that of the vapor in equilibrium with the boiling liquid.

o The liquid is heated, and as it boils, the vapor travels into the condenser where it cools
and liquefies, dripping into the receiving flask.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the substance at the prevailing atmospheric pressure.

o Pressure Correction: Since the boiling point is dependent on the atmospheric pressure, it is
often corrected to the standard pressure of 760 mmHg.

Workflow for Physical Property Determination

The logical flow of experiments to determine the melting and boiling points of propyl stearate
Is illustrated below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1217370?utm_src=pdf-body
https://www.benchchem.com/product/b1217370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Melting and Boiling Point Determination of Propyl Stearate
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Caption: Workflow for the determination of propyl stearate's melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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